Cas no 457650-94-1 (N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline)

• Product Name: N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline
• CAS No: 457650-94-1
• MF: C₂₂H₁₈F₃N₃
• MW: 381.39363527298
• CID: 6368094
• PubChem ID: 5075324
• Update Time: 2025-05-26

N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline
• N-((2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl)-2-(trifluoromethyl)aniline
• 1H-Indole-3-methanamine, 2-methyl-α-2-pyridinyl-N-[2-(trifluoromethyl)phenyl]-
• HMS1482D10
• N-[(2-methyl-1H-indol-3-yl)-pyridin-2-ylmethyl]-2-(trifluoromethyl)aniline
• 457650-94-1
• N-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-2-(trifluoromethyl)aniline
• AKOS016290619
• AKOS000808162
• F1116-0094
• Z56880497
• IDI1_021154
• ChemDiv3_003244

• Inchi： 1S/C22H18F3N3/c1-14-20(15-8-2-4-10-17(15)27-14)21(19-12-6-7-13-26-19)28-18-11-5-3-9-16(18)22(23,24)25/h2-13,21,27-28H,1H3
• InChI Key： ZCFHSKMSPKBFAE-UHFFFAOYSA-N
• SMILES： N(C(C1C2=C(NC=1C)C=CC=C2)C1=NC=CC=C1)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 381.14528207g/mol
• Monoisotopic Mass: 381.14528207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 40.7Ų

Additional information on N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline

Comprehensive Overview of N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline (CAS No. 457650-94-1)

The compound N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline (CAS No. 457650-94-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of indole, pyridine, and trifluoromethyl functionalities makes it a versatile intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. The presence of the trifluoromethyl group in N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline aligns with this trend, making it a valuable candidate for medicinal chemistry projects. Additionally, the indole-pyridine hybrid scaffold is known for its broad-spectrum biological activity, further elevating the compound's relevance in modern research.

From a synthetic perspective, CAS No. 457650-94-1 poses intriguing challenges and opportunities. The 2-methylindole moiety is a privileged structure in natural products and pharmaceuticals, while the pyridine ring contributes to hydrogen bonding and π-stacking interactions. These features are often exploited in the design of small-molecule inhibitors and allosteric modulators, addressing current hot topics in precision medicine and targeted therapies.

Environmental and sustainability considerations are also driving innovation in the use of fluorinated compounds. As regulatory bodies emphasize greener chemistry, researchers are exploring efficient methods to incorporate trifluoromethyl groups into molecules like N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline with minimal waste. This aligns with the growing interest in sustainable synthesis and catalysis, which are frequently searched topics in academic and industrial circles.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, indole derivatives are known for their plant growth-regulating properties, while pyridine-based compounds often exhibit herbicidal or insecticidal activity. This dual functionality positions CAS No. 457650-94-1 as a promising candidate for developing next-generation crop protection agents, addressing global food security challenges.

Analytical characterization of N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structure, which are critical for reproducibility in research. The compound's spectral data and physicochemical properties are often sought after in chemical databases, reflecting its utility in interdisciplinary studies.

In conclusion, N-(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl-2-(trifluoromethyl)aniline (CAS No. 457650-94-1) represents a compelling case study in the intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and structural complexity continue to inspire research across multiple scientific domains, making it a compound of enduring interest in the scientific community.